1-Isopropenyl-4-(methylsulfonyl)-2-nitrobenzene

• Molecular Formula: C10H11NO4S
• Molecular Weight: 241.27 g/mol
• IUPAC Name: 4-methylsulfonyl-2-nitro-1-prop-1-en-2-ylbenzene
• InChI: InChI=1S/C10H11NO4S/c1-7(2)9-5-4-8(16(3,14)15)6-10(9)11(12)13/h4-6H,1H2,2-3H3
• InChI Key: JZKAVZNTHQRRMS-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=C(C=C(C=C1)S(=O)(=O)C)[N+](=O)[O-]

Description

1-Isopropenyl-4-(methylsulfonyl)-2-nitrobenzene is a useful research compound. Its molecular formula is C10H11NO4S and its molecular weight is 241.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general method as outlined in Intermediate 59, starting from 2-bromo-5-methylsulfonylnitrobenzene and isopropenylboronic acid pinacol ester, the title compound was obtained as a brown oil in quantitative yield after purification by flash column chromatography (silica), eluting with cyclohexane containing increasing amounts of EtOAc.